Cas no 2229529-66-0 (2-(Aminomethyl)-4-fluorobut-1-ene)

• Product Name: 2-(Aminomethyl)-4-fluorobut-1-ene
• CAS No: 2229529-66-0
• MF: C₅H₁₀FN
• MW: 103.138004779816
• CID: 5778278
• PubChem ID: 146756567
• Update Time: 2025-11-01

2-(Aminomethyl)-4-fluorobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-fluorobut-1-ene
• EN300-2005390
• 2229529-66-0
• 2-(Aminomethyl)-4-fluorobut-1-ene

• Inchi： 1S/C5H10FN/c1-5(4-7)2-3-6/h1-4,7H2
• InChI Key： ROMZIWGNSZKEEK-UHFFFAOYSA-N
• SMILES： FCCC(=C)CN

Computed Properties

• Exact Mass: 103.079727485g/mol
• Monoisotopic Mass: 103.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(Aminomethyl)-4-fluorobut-1-ene

Research Brief on 2-(Aminomethyl)-4-fluorobut-1-ene (CAS: 2229529-66-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Aminomethyl)-4-fluorobut-1-ene (CAS: 2229529-66-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the synthetic versatility of 2-(Aminomethyl)-4-fluorobut-1-ene, particularly in the context of fluorine-containing bioactive molecules. The presence of both an amino group and a fluorine atom in its structure makes it a valuable intermediate for the development of novel pharmaceuticals. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in creating targeted kinase inhibitors, with the fluorine atom serving as a key pharmacophore for protein binding interactions.

In terms of synthetic methodology, several innovative approaches to 2-(Aminomethyl)-4-fluorobut-1-ene production have been reported. A 2024 study in Organic Letters described an efficient asymmetric synthesis route using chiral auxiliaries, achieving >95% enantiomeric excess. This advancement is particularly significant as it addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry often determines biological activity.

The pharmacological potential of 2-(Aminomethyl)-4-fluorobut-1-ene derivatives has been explored in multiple therapeutic areas. Notably, research in ACS Chemical Biology (2023) identified derivatives showing promising activity against neurodegenerative diseases through modulation of glutamate receptors. The fluorinated side chain appears to enhance blood-brain barrier penetration, a critical factor for central nervous system-targeted drugs.

From a safety and pharmacokinetics perspective, preliminary studies indicate that 2-(Aminomethyl)-4-fluorobut-1-ene derivatives generally exhibit favorable metabolic stability. The fluorine atom's presence appears to reduce oxidative metabolism while maintaining good solubility, as reported in recent ADME studies. However, researchers note that the optimal balance between lipophilicity and solubility remains an area requiring further optimization for specific therapeutic applications.

Looking forward, the unique properties of 2-(Aminomethyl)-4-fluorobut-1-ene position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, where its structural features may offer advantages in linker design and target engagement. The compound's potential in radiopharmaceutical development is also being investigated, leveraging the fluorine atom for ¹⁸F labeling in PET imaging applications.

In conclusion, 2-(Aminomethyl)-4-fluorobut-1-ene represents a versatile and promising chemical entity in pharmaceutical research. Its dual functionality and fluorine content provide multiple opportunities for structure-activity relationship optimization across various therapeutic areas. As synthetic methodologies continue to advance and biological evaluations progress, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.